Cas no 1395346-28-7 (Deferasirox Salicyloyl Ester)

Deferasirox Salicyloyl Ester structure
Deferasirox Salicyloyl Ester structure
Product Name:Deferasirox Salicyloyl Ester
CAS No:1395346-28-7
MF:C28H19N3O6
MW:493.466966867447
CID:1064669
PubChem ID:136228195
Update Time:2025-04-20

Deferasirox Salicyloyl Ester Chemical and Physical Properties

Names and Identifiers

    • Deferasirox Salicyloyl Ester
    • 4-[2-(2-hydroxybenzoyloxy)phenyl-5-(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid
    • 1395346-28-7
    • Deferasirox Salicyloyl Ester; Benzoic acid, 2-hydroxy-, 2-[1-(4-carboxyphenyl)-5-(2-hydroxyphenyl)-1H-1,2,4-triazol-3-yl]phenyl ester; Deferasirox Salicylyl Derivative; 4-[3-[2-(2-Hydroxybenzoyl)oxyphenyl]-5-(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic Acid
    • 2-Hydroxybenzoic Acid 2-[1-(4-Carboxyphenyl)-5-(2-hydroxyphenyl)-1H-1,2,4-triazol-3-yl]phenyl Ester
    • 4-[3-[2-(2-Hydroxybenzoyl)oxyphenyl]-5-(2-hydroxyphenyl)-1,2,4-triazol-1-yl]benzoic acid
    • BCP31165
    • Inchi: 1S/C28H19N3O6/c32-22-10-4-1-7-19(22)26-29-25(30-31(26)18-15-13-17(14-16-18)27(34)35)21-9-3-6-12-24(21)37-28(36)20-8-2-5-11-23(20)33/h1-16,32-33H,(H,34,35)
    • InChI Key: AMIJCIIYZDKOKA-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)C1=CC=CC=C1C1N=C(C2C=CC=CC=2O)N(C2C=CC(C(=O)O)=CC=2)N=1

Computed Properties

  • Exact Mass: 493.12738533g/mol
  • Monoisotopic Mass: 493.12738533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 785.9±70.0 °C at 760 mmHg
  • Flash Point: 429.1±35.7 °C
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

Deferasirox Salicyloyl Ester Security Information

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